Cas no 391864-25-8 (2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide)

2-Methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide is a specialized heterocyclic compound featuring a benzamide core linked to a substituted 1,3,4-thiadiazole ring. Its structural design incorporates a nitro group and an isopropyl moiety, contributing to its potential as an intermediate in pharmaceutical or agrochemical synthesis. The thiadiazole scaffold is known for its bioactivity, often enhancing binding affinity in target interactions. This compound’s nitro functionality may facilitate further derivatization, offering versatility in synthetic applications. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, particularly in the development of novel therapeutic agents or bioactive molecules. High purity and stability under standard conditions ensure reliable performance in experimental settings.
2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide structure
391864-25-8 structure
Product Name:2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
CAS No:391864-25-8
MF:C13H14N4O3S
MW:306.340260982513
CID:6228461
PubChem ID:16813841
Update Time:2025-06-08

2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
    • Oprea1_167033
    • 2-methyl-3-nitro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
    • N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-2-methyl-3-nitrobenzamide
    • 2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
    • F0453-0313
    • AKOS024577973
    • AB00667940-01
    • 391864-25-8
    • Inchi: 1S/C13H14N4O3S/c1-7(2)12-15-16-13(21-12)14-11(18)9-5-4-6-10(8(9)3)17(19)20/h4-7H,1-3H3,(H,14,16,18)
    • InChI Key: WCRGDJGBAAMOEP-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C(C)C)NC(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 306.07866149g/mol
  • Monoisotopic Mass: 306.07866149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 129Ų

2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0453-0313-2μmol
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0453-0313-5μmol
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0453-0313-10μmol
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0453-0313-20μmol
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0453-0313-1mg
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0453-0313-2mg
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0453-0313-3mg
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0453-0313-4mg
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0453-0313-5mg
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0453-0313-10mg
2-methyl-3-nitro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
391864-25-8 90%+
10mg
$79.0 2023-05-17

Additional information on 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391864-25-8) and Its Emerging Applications in Chemical Biology

2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide, identified by the CAS number 391864-25-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzamide class, incorporating a 1,3,4-thiadiazole scaffold, which is well-documented for its broad spectrum of biological activities. The presence of a nitro group at the 3-position and an isopropyl substituent at the 5-position of the thiadiazole ring further enhances its molecular complexity and potential biological interactions.

The benzamide moiety is a well-established pharmacological motif, frequently found in therapeutic agents targeting various diseases. Its ability to modulate enzyme activity and interact with biological receptors makes it a valuable component in drug design. In particular, the 1,3,4-thiadiazole core is known for its role in antimicrobial, anti-inflammatory, and anticancer applications. The structural features of 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide position it as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of such compounds. The nitro group in 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. Additionally, the isopropyl side chain introduces steric bulk, which can influence binding affinity and selectivity. These features make this compound an intriguing subject for structure-based drug design.

One of the most compelling aspects of 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections. The thiadiazole scaffold has been shown to interact with various inflammatory mediators, suggesting that this compound may exhibit anti-inflammatory properties. Preliminary studies have indicated that derivatives of thiadiazole can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, the benzamide moiety has been implicated in various neurological disorders due to its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. Research has highlighted the potential of benzamides as scaffolds for developing treatments against neurodegenerative diseases like Alzheimer's and Parkinson's. The unique structural arrangement of 2-methyl-3-nitro-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide may confer advantages in terms of bioavailability and target specificity compared to simpler benzamide derivatives.

The nitro group at the 3-position of the thiadiazole ring is particularly noteworthy due to its ability to engage in redox reactions. Nitroaromatic compounds have been extensively studied for their potential as chemotherapeutic agents because they can be converted into reactive species that damage DNA or disrupt cellular metabolism. While further research is needed to fully elucidate the mechanism of action of 2-methyl-3-nitro-N-5-(propan-2-y l)-1,3 ,4 -thiadiazol - 2 - ylbenzamide, its structural features suggest that it may exhibit similar redox-active properties.

In vitro studies have begun to explore the interactions between 2-methyl - 3 - nitro - N - 5 - ( propan - 2 - yl ) - 1 , 3 , 4 - thi adia z ol - 2 - ylbe nz amide and various biological targets. Initial results have shown promising activity against certain cancer cell lines, indicating potential as an anticancer agent. The combination of the thiadiazole and benzamide moieties may contribute to multitarget engagement, a strategy increasingly recognized for its therapeutic benefits.

The isopropyl substituent at the 5-position of the thiadiazole ring adds another layer of complexity to this compound's structure. This side chain can influence solubility and metabolic stability, factors critical for drug development. Computational modeling has been employed to predict how this substituent affects binding affinity and pharmacokinetic properties. Such simulations are essential for optimizing lead compounds before moving into expensive wet-lab synthesis.

Recent research has also highlighted the importance of understanding off-target effects when designing new therapeutic agents. The structural features of 2-methyl - 3 - nitro - N - 5 - ( propan - 2 - yl ) - 1 , 3 , 4 - thi adia z ol - 2 - ylbe nz amide raise questions about potential interactions with non-target proteins or enzymes. Advanced techniques such as surface plasmon resonance (SPR) and X-ray crystallography are being used to characterize these interactions at a molecular level.

The synthesis of 391864–25–8 presents an interesting challenge due to its complex architecture. Multi-step organic synthesis is required to construct both the thiadiazole ring system and the benzamide moiety while introducing all functional groups correctly positioned along the carbon backbone. Advances in synthetic methodology have made it possible to produce such compounds on a scalable basis using catalytic techniques or flow chemistry approaches.

The pharmacological profile of this compound remains under active investigation by multiple research groups worldwide who are exploring new derivatives based on its core structure . By modifying specific functional groups or introducing additional substituents , scientists hope t o uncover even more potent an d selective acti ve ingredients . Such efforts align wi th broader trends i n drug discovery where computational an d experimental methods ar e used i n tandem t o accelerate development cycles .

In conclusion,391864–25–8 represents an exciting opportunity f or further exploration i n chemical biology . Its unique structural composition places i t at t he forefront o f contemporary medicinal chemistry research , offering promise f or treating diverse diseases ranging from cancer t o neurodegenerative conditions . As our understanding o f molecular interactions continues t o grow , compounds like th is one will play an increasingly important role i n shaping future therapeutic strategies .

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent